1-(2-Chloro-4-methoxyphenyl)ethan-1-amine

• IUPAC Name: 1-(2-chloro-4-methoxyphenyl)ethanamine
• InChI: InChI=1S/C9H12ClNO/c1-6(11)8-4-3-7(12-2)5-9(8)10/h3-6H,11H2,1-2H3
• InChI Key: JIGCEWSKWRTWIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)OC)Cl)N
• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol

Description

“1-(2-Chloro-4-methoxyphenyl)ethan-1-amine” is a chemical compound with the molecular formula C9H12ClNO. It has a molecular weight of 185.65 g/mol. The compound is also known as 2C-C, which is a member of the 2C series of phenethylamines.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H12ClNO.ClH/c1-6(11)8-4-3-7(12-2)5-9(8)10;/h3-6H,11H2,1-2H3;1H/t6-;/m0./s1. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 185.65 g/mol and a molecular formula of C9H12ClNO. The compound is stored at room temperature in an inert atmosphere.

Scientific Research Applications

Chemical Reactions and Kinetics

1-(2-Chloro-4-methoxyphenyl)ethan-1-amine has been studied in the context of chemical reactions and kinetics. For instance, the kinetics and mechanisms of reactions involving similar compounds, such as 3-methoxyphenyl and 3-chlorophenyl, with secondary alicyclic amines have been explored. These studies provide insight into the reaction rates and the influence of different substituents on these rates (Castro et al., 2001).

Synthesis and Derivatives

The compound has been used in various synthetic processes. For example, electrophilic amination of catecholboronate esters, which are intermediates in catalytic asymmetric hydroboration, has utilized derivatives of this compound. This kind of research expands the utility of this compound in synthetic organic chemistry and the development of new chemical entities (Knight et al., 1997).

Environmental Degradation Studies

Research has also been conducted on the environmental degradation of related compounds, such as methoxychlor, which is structurally similar to this compound. This research is crucial in understanding how such compounds break down in natural environments and the role of microbial species in this process (Satsuma & Masuda, 2012).

Biodegradation and Toxicology

Studies on the biodegradation and toxicological aspects of methoxychlor and its derivatives provide insights that could be relevant for this compound. Understanding how these compounds are metabolized by microorganisms and their potential toxic effects is vital for assessing environmental and health risks (Yim et al., 2008).

Polymeric Materials

The synthesis and study of polymeric materials involving derivatives of methoxychlor have been conducted. Such research can provide a foundation for developing new materials with unique properties, potentially applicable to this compound (Kurata et al., 2007).

Safety and Hazards

The safety information for “1-(2-Chloro-4-methoxyphenyl)ethan-1-amine” includes several hazard statements: H302-H315-H319-H335. Precautionary statements include P261-P280-P301+P312-P302+P352-P305+P351+P338.

Mechanism of Action

Target of Action

Similar compounds such as 4-methoxyphenethylamine have been reported to inhibit the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine .

Mode of Action

Based on the structural similarity to 4-methoxyphenethylamine, it might interact with its targets by inhibiting the enzymatic activity, leading to changes in the levels of monoamine neurotransmitters .

Biochemical Pathways

Given its potential role as a monoamine oxidase inhibitor, it could impact the metabolic pathways of monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin .

Result of Action

If it acts as a monoamine oxidase inhibitor like 4-methoxyphenethylamine, it could potentially increase the levels of monoamine neurotransmitters in the brain, which could have various effects depending on the specific neurotransmitter .